Cas no 2248391-94-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate
• CAS No: 2248391-94-6
• MF: C₁₅H₁₆N₂O₇
• MW: 336.296744346619
• CID: 6152297
• PubChem ID: 165980426
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248391-94-6
• EN300-6516805
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate

• Inchi： 1S/C15H16N2O7/c1-15(2,3)23-14(21)16-22-8-11(18)24-17-12(19)9-6-4-5-7-10(9)13(17)20/h4-7H,8H2,1-3H3,(H,16,21)
• InChI Key： OOMHQTVANQLKAM-UHFFFAOYSA-N
• SMILES： O(C(NOCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 336.09575085g/mol
• Monoisotopic Mass: 336.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate (CAS No. 2248391-94-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate (CAS No. 2248391-94-6) is a highly specialized chemical entity with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a 1,3-dioxoisoindoline core and a tert-butoxycarbonyl (Boc)-protected aminooxy moiety, makes it a valuable intermediate for the development of novel therapeutics and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in peptide coupling, prodrug design, and bioconjugation strategies.

In recent years, the demand for Boc-protected intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate has surged, driven by advancements in targeted drug delivery and biopharmaceuticals. This compound’s ability to facilitate site-specific modifications aligns with the growing focus on precision medicine and personalized therapies. Additionally, its role in click chemistry and ligand-directed labeling has made it a topic of interest in chemical biology research.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate involves multi-step organic reactions, including esterification and Boc protection. Its stability under mild conditions and compatibility with various functional groups make it a preferred choice for high-throughput screening and combinatorial chemistry. Furthermore, its applications extend to proteomics and glycobiology, where it is used to study protein-protein interactions and post-translational modifications.

From an industrial perspective, the scalability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate production is a critical factor. Manufacturers are optimizing green chemistry protocols to reduce waste and improve yield, addressing the increasing emphasis on sustainable synthesis. This aligns with global trends such as carbon footprint reduction and eco-friendly manufacturing, which are frequently searched topics in scientific and industrial communities.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(tert-butoxy)carbonyl]amino}oxy)acetate (CAS No. 2248391-94-6) represents a cutting-edge tool in modern chemistry and drug development. Its relevance to bioconjugation, prodrug engineering, and sustainable synthesis ensures its continued prominence in both academic and industrial research. As the scientific community explores new frontiers in therapeutic innovation, this compound is poised to play a pivotal role in shaping future breakthroughs.